Cas no 1539-06-6 (4-Acetamido-3-nitrobenzoic acid)

• Product Name: 4-Acetamido-3-nitrobenzoic acid
• CAS No: 1539-06-6
• Molecular Formula: C₉H₈N₂O₅
• Molecular Weight: 224.17022
• MDL: MFCD00014703
• CID: 41551
• PubChem ID: 73758

4-Acetamido-3-nitrobenzoic acid Properties

Names and Identifiers

• 4-Acetamido-3-nitrobenzoic acid
• 3-nitro-4-acetamidobenzoic acid
• 3-Nitro-4-acetamino-benzoesaeure
• 4-Acetamino-3-nitrobenzoic acid
• 4-Acetylamino-3-nitro-benzoesaeure
• 4-acetylamino-3-nitro-benzoic acid
• 4-Acetylamino-3-nitrobenzoic acid
• IFLAB-BB F0848-0321
• RARECHEM AL BO 2003
• 4-(acetylamino)-3-nitro-benzoicaci
• 4-(ACETYLAMINO)-3-NITROBENZENECARBOXYLIC ACID
• 4-Acetamido-3-nitrobenzoic acid 97%
• 4-Acetamido-3-nitrobenzoic acid, 97+%
• 4-Acetamido-3-nitrobenzoic acid, 98+%
• 1539-06-6
• 4-acetamido-3-nitrobenzoicacid
• NS00025001
• 9N-715
• 4-Acetamido-3-nitrobenzoic acid, 97%
• SB79600
• 4-acetamido-3-nitro-benzoic acid
• 4-(Acetylamino)-3-nitrobenzoic acid
• CHEMBL111082
• NSC-190738
• AKOS002285072
• Q27273300
• 9W2250FZKC
• NSC190738
• BENZOIC ACID, 4-ACETAMIDO-3-NITRO-
• AE-641/01923060
• EINECS 216-265-2
• UNII-9W2250FZKC
• AC-7719
• J-009055
• COMPOUND A1
• MFCD00014703
• Oprea1_193610
• 4-Acetamido-3-nitro benzoic acid
• NSC 190738
• DTXSID3061766
• FT-0616684
• EN300-103539
• SCHEMBL3613079
• CS-0204510
• CBDivE_002615
• BENZOIC ACID, 4-(ACETYLAMINO)-3-NITRO-
• 4-(Acetylamino)-3-nitrobenzoic acid #
• AM20030048
• DTXCID7034963
• DB-012138
• STL451544

• MDL： MFCD00014703
• InChIKey： BRQIMWBIZLRLSV-UHFFFAOYSA-N
• Inchi： 1S/C9H8N2O5/c1-5(12)10-7-3-2-6(9(13)14)4-8(7)11(15)16/h2-4H,1H3,(H,10,12)(H,13,14)
• SMILES： CC(NC1=C([N+]([O-])=O)C=C(C(O)=O)C=C1)=O
• BRN： 2217819

Computed Properties

• Exact Mass: 224.04300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 224.043
• Heavy Atom Count: 16
• Complexity: 312
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 7
• Surface Charge: 0
• Topological Polar Surface Area: 112A^2

Experimental Properties

• LogP: 1.84760
• PSA: 112.22000
• Refractive Index: 1.5570 (estimate)
• Boiling Point: 365.56°C (rough estimate)
• Melting Point: 220-224 °C (lit.)
• Flash Point: 254.6 °C
• Color/Form: Powder.
• Solubility: Not determined
• Density: 1.4656 (rough estimate)

4-Acetamido-3-nitrobenzoic acid Security Information

• Symbol:
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S36/37-S37/39-S26
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H317
• Warning Statement： P280
• Storage Condition：Store at room temperature
• Risk Phrases： 43
• Signal Word：Warning
• TSCA：Yes

4-Acetamido-3-nitrobenzoic acid Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%